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Compound of Interest

Compound Name: Benzoin oxime

Cat. No.: B7776072 Get Quote

Benzoin Oxime: A Comprehensive Technical
Guide
CAS Number: 441-38-3

This technical guide provides an in-depth overview of benzoin oxime, a versatile organic

compound widely utilized in analytical chemistry and chemical synthesis. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, safety protocols, and experimental applications.

Chemical and Physical Properties
Benzoin oxime, also known as Cupron, is a white to pale yellow crystalline solid.[1] Its

chemical formula is C₁₄H₁₃NO₂ and it has a molecular weight of 227.26 g/mol .[2][3] Key

quantitative data for benzoin oxime are summarized in the table below for easy reference and

comparison.
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Property Value Reference

CAS Number 441-38-3 [2][4]

Molecular Formula C₁₄H₁₃NO₂ [2][3]

Molecular Weight 227.26 g/mol [2][3]

Melting Point 153-155 °C [1]

Appearance
White to almost white

crystalline powder
[1]

Solubility

Slightly soluble in water.

Soluble in ethanol (0.1 g/mL,

clear).

Sensitivity Light sensitive [1]

Safety Information
Benzoin oxime is classified as a hazardous substance and requires careful handling in a

laboratory setting. It is known to cause serious eye irritation.[5] The following table summarizes

the key safety information.
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Hazard Identification
GHS Classification and Precautionary
Statements

Pictogram Irritant

Signal Word Warning

Hazard Statements H319: Causes serious eye irritation.[5]

Precautionary Statements

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P337+P313: If eye

irritation persists: Get medical advice/attention.

Toxicological Data:

Route of Exposure Species Value

Oral (LD50) Rat 501 mg/kg[4]

Intraperitoneal (LD50) Mouse 150 mg/kg[6]

Handling and Storage:

Handling: Avoid contact with skin and eyes.[2] Do not breathe dust.[2] Use with adequate

ventilation.[7] Wash hands thoroughly after handling.[6]

Storage: Keep container tightly closed in a dry and well-ventilated place.[2] Store in a cool

place.[2] Protect from light.[1]

Experimental Protocols
Synthesis of Benzoin Oxime
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A common method for the synthesis of α-benzoin oxime involves the reaction of benzoin with

hydroxylamine hydrochloride.[8] The following is a general laboratory procedure.

Materials:

Benzoin

Hydroxylamine hydrochloride

Sodium hydroxide

Isopropanol (85%)

Water

Procedure:

Dissolve benzoin in 85% isopropanol in an Erlenmeyer flask.[9]

In a separate beaker, dissolve hydroxylamine hydrochloride in water.[9]

In another beaker, prepare a solution of sodium hydroxide in water. Note that this process is

exothermic.[9]

Neutralize the hydroxylamine hydrochloride solution by dropwise addition of the sodium

hydroxide solution while stirring.[9]

Add the resulting free base of hydroxylamine to the benzoin solution in the Erlenmeyer flask.

[9]

Close the flask and heat in a water bath at 80°C for one hour with occasional swirling.[9]

After the reaction is complete, add cold water to the flask while swirling to precipitate the

product.[9]

Cool the flask in a refrigerator at 4°C for one hour to ensure complete precipitation.[9]

Collect the solid product by gravity filtration, wash with cold water, and air dry.[9]
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The crude product can be purified by recrystallization from a mixture of methanol and water.

[9]

A patent describes an alternative method using bitter almond oil camphor and oxammonium

hydrochloride in an alcoholic solution with carbonate powder, which is suitable for industrial

production.[3]

Gravimetric Determination of Copper
α-Benzoin oxime is a well-established reagent for the gravimetric determination of copper.[10]

The following protocol outlines a general procedure.

Reagents:

Sample containing copper

Nitric acid

Ammonium hydroxide

α-Benzoin oxime solution (typically in ethanol)

Ammoniacal tartrate solution (if interfering ions are present)

Procedure:

Dissolve a known weight of the sample in nitric acid.

Dilute the solution with water.

Add ammonium hydroxide until the solution is alkaline (a deep blue color indicates the

presence of the copper-ammonia complex).

If interfering ions such as iron or aluminum are present, add an ammoniacal tartrate solution.

Heat the solution to boiling.

Add a solution of α-benzoin oxime in ethanol slowly with constant stirring. A green,

flocculent precipitate of the copper-benzoin oxime complex will form.
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Allow the precipitate to settle for a few hours.

Filter the precipitate through a pre-weighed sintered glass crucible.

Wash the precipitate with dilute ammonium hydroxide, followed by hot water, and finally with

a small amount of ethanol.

Dry the precipitate in an oven at 110-120°C to a constant weight.

The weight of the copper can be calculated from the weight of the precipitate using the

appropriate gravimetric factor.

Diagrams
The following diagrams illustrate the experimental workflows for the synthesis and analytical

application of benzoin oxime.

Reactant Preparation
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NaOH Solution Heat at 80°C for 1 hour Add Cold Water to Precipitate Cool at 4°C Filter and Wash Air Dry Recrystallize from Methanol/Water Pure Benzoin Oxime
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Caption: Workflow for the synthesis of benzoin oxime.
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Dissolve Sample in Nitric Acid

Add Ammonium Hydroxide (alkaline)

Add Ammoniacal Tartrate (if needed)

Heat to Boiling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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